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Abstract
GSK2256098 is a potent, selective, and reversible ATP-competitive inhibitor of Focal Adhesion

Kinase (FAK).[1] FAK, a non-receptor tyrosine kinase, is a critical mediator of cell adhesion,

migration, proliferation, and survival signaling. Its overexpression and activation are implicated

in the pathogenesis of various solid tumors, making it a compelling target for cancer therapy.

This technical guide provides a comprehensive overview of the therapeutic potential of

GSK2256098, summarizing key preclinical and clinical data, detailing experimental

methodologies, and visualizing the core signaling pathways.

Mechanism of Action
GSK2256098 exerts its therapeutic effect by inhibiting the kinase activity of FAK.[1] FAK is a

central node in signal transduction, integrating signals from integrins and growth factor

receptors.[2] Upon activation, FAK undergoes autophosphorylation at Tyrosine 397 (Y397),

creating a high-affinity binding site for the SH2 domain of Src family kinases.[3][4] This FAK/Src

complex then phosphorylates a multitude of downstream substrates, activating key signaling

cascades that promote cancer progression. GSK2256098 competitively binds to the ATP-

binding pocket of FAK, preventing its autophosphorylation and subsequent activation of

downstream signaling pathways, including the PI3K/Akt and ERK/MAPK pathways.[1][2] This

inhibition ultimately leads to decreased tumor cell migration, proliferation, survival, and

angiogenesis.[2]
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Signaling Pathway
The FAK signaling pathway is a complex network that regulates various cellular processes

critical for tumor progression. The diagram below illustrates the central role of FAK and the

points of intervention by GSK2256098.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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